Cas no 2021331-50-8 (1-(ethoxymethyl)cycloheptane-1-carbaldehyde)

• Product Name: 1-(ethoxymethyl)cycloheptane-1-carbaldehyde
• CAS No: 2021331-50-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5851989
• PubChem ID: 165765158
• Update Time: 2025-06-07

1-(ethoxymethyl)cycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(ethoxymethyl)cycloheptane-1-carbaldehyde
• EN300-1619671
• 2021331-50-8

• Inchi： 1S/C11H20O2/c1-2-13-10-11(9-12)7-5-3-4-6-8-11/h9H,2-8,10H2,1H3
• InChI Key： JTKZJOMZIKNTLK-UHFFFAOYSA-N
• SMILES： O(CC)CC1(C=O)CCCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(ethoxymethyl)cycloheptane-1-carbaldehyde

1-(Ethoxymethyl)cycloheptane-1-carbaldehyde (CAS No. 2021331-50-8): An Emerging Compound in Medicinal Chemistry

1-(Ethoxymethyl)cycloheptane-1-carbaldehyde (CAS No. 2021331-50-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cycloheptane derivatives, which are known for their diverse applications in pharmaceutical research and development.

The molecular structure of 1-(ethoxymethyl)cycloheptane-1-carbaldehyde consists of a seven-membered cycloheptane ring with an ethoxymethyl substituent and a formyl group at the 1-position. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

Recent studies have highlighted the potential of 1-(ethoxymethyl)cycloheptane-1-carbaldehyde in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(ethoxymethyl)cycloheptane-1-carbaldehyde could be a valuable lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(ethoxymethyl)cycloheptane-1-carbaldehyde has also shown promise in cancer research. A recent investigation published in Cancer Letters demonstrated that this compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results indicate that 1-(ethoxymethyl)cycloheptane-1-carbaldehyde may have potential as an anticancer agent, particularly for breast cancer therapy.

The synthetic accessibility of 1-(ethoxymethyl)cycloheptane-1-carbaldehyde is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot synthesis method reported by a research team at the University of California, Berkeley. This method involves the sequential addition of ethyl bromoacetate to a cycloheptanone derivative followed by oxidation to form the aldehyde group. The simplicity and high yield of this synthetic approach make it suitable for large-scale production, facilitating further preclinical and clinical studies.

The physicochemical properties of 1-(ethoxymethyl)cycloheptane-1-carbaldehyde, such as its solubility, stability, and reactivity, are crucial for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under standard laboratory conditions. However, it is important to note that the formyl group can be sensitive to certain reaction conditions, which may affect its stability and reactivity during synthetic transformations.

To further explore the biological activities of 1-(ethoxymethyl)cycloheptane-1-carbaldehyde, researchers are conducting extensive in vitro and in vivo studies. Preliminary results from these studies suggest that this compound has low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent.

In conclusion, 1-(ethoxymethyl)cycloheptane-1-carbaldehyde (CAS No. 2021331-50-8) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features, combined with its promising biological activities and synthetic accessibility, make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the discovery and design of new therapeutic agents for various diseases.